

Application Notes and Protocols for Studying Tilidine Hydrochloride's Cellular Mechanisms

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Tilidine hydrochloride*

CAS No.: *32447-93-1*

Cat. No.: *B12039227*

[Get Quote](#)

Introduction: Unraveling the Cellular Actions of Tilidine

Tilidine hydrochloride is a synthetic opioid analgesic primarily used for the management of moderate to severe pain.[1][2] It functions as a prodrug, meaning it is biologically inactive until it undergoes metabolic conversion in the body.[3][4] This conversion primarily occurs in the liver and gut, where tilidine is rapidly metabolized into its active metabolites, nortilidine and subsequently bisnortilidine.[4][5][6] These metabolites are responsible for the analgesic effects of the drug.[7]

Nortilidine, the main active metabolite, exerts its effects by binding to and activating mu (μ)-opioid receptors, which are G-protein coupled receptors (GPCRs) located in the central and peripheral nervous systems.[1][3][7] This activation triggers a cascade of intracellular signaling events, ultimately leading to the inhibition of pain signal transmission.[3] The primary mechanism involves the inhibition of adenylyl cyclase, which decreases intracellular cyclic adenosine monophosphate (cAMP) levels.[3]

Due to the critical role of metabolism in its activation, a comprehensive in vitro study of tilidine's cellular mechanisms necessitates a dual-component cell culture model system. This guide provides detailed protocols for utilizing:

- Hepatic cell models to study the metabolic conversion of tilidine to its active metabolites.
- Neuronal cell models to investigate the downstream cellular effects of the active metabolites on opioid receptors and associated signaling pathways.

This multi-faceted approach allows researchers to dissect the complete mechanism of action, from metabolic activation to receptor-level interactions and subsequent cellular responses.

Part 1: Metabolic Activation of Tilidine in Hepatic Cell Models

The conversion of tilidine to nortilidine is a critical first step for its pharmacological activity.^{[7][8]} This N-demethylation is primarily catalyzed by the cytochrome P450 enzymes CYP3A4 and CYP2C19.^{[3][4][5][9]} Therefore, a suitable in vitro model must possess robust metabolic capabilities.

Choosing the Right Hepatic Model

While primary human hepatocytes are considered the "gold standard" for drug metabolism studies due to their expression of a wide range of drug-metabolizing enzymes, they are often limited by availability and phenotypic instability in culture.^{[10][11]} As a result, well-characterized hepatocyte-like cell lines are frequently employed.

- **HepaRG™ Cells:** This human hepatic progenitor cell line can be differentiated into a co-culture of hepatocyte-like and biliary-like cells, expressing a broad spectrum of drug metabolism enzymes, including CYP3A4 and CYP2C19.
- **HepG2 Cells:** While a valuable tool, their metabolic capacity is generally lower than that of HepaRG cells or primary hepatocytes.
- **Primary Human Hepatocytes:** When available, these provide the most physiologically relevant data.^[12]

The following table summarizes key considerations for selecting a hepatic cell model:

Cell Model	Advantages	Disadvantages	Recommended Use
Primary Human Hepatocytes	Gold standard, most physiologically relevant metabolic profile. [10] [12]	Limited availability, donor variability, rapid loss of function in culture. [10]	Definitive metabolism studies, validation of data from cell lines.
HepaRG™ Cells	Differentiable, express a wide range of metabolic enzymes, reproducible. [12]	Require a lengthy differentiation protocol.	High-throughput screening, mechanistic studies of metabolism.
HepG2 Cells	Readily available, easy to culture.	Lower expression of key CYP enzymes compared to primary hepatocytes and HepaRG.	Preliminary toxicity and metabolism screening.

Protocol 1.1: In Vitro Metabolism of Tilidine using a Hepatic Cell Model

This protocol describes the incubation of tilidine with a cultured hepatic cell model followed by the analysis of metabolite formation.

Materials:

- Differentiated HepaRG™ cells (or other suitable hepatic cell line)
- **Tilidine hydrochloride**
- Cell culture medium (as recommended for the specific cell line)
- LC-MS/MS system for metabolite analysis

Procedure:

- Culture and differentiate HepaRG™ cells to confluence in 24-well plates according to the supplier's recommendations.
- Prepare a stock solution of **tilidine hydrochloride** in sterile, distilled water.
- On the day of the experiment, remove the culture medium from the cells and replace it with a fresh medium containing various concentrations of **tilidine hydrochloride** (e.g., 1, 10, 50 µM).
- Incubate the cells for a defined period (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO₂.
- After incubation, collect the cell culture supernatant.
- Analyze the supernatant for the presence of tilidine, nortilidine, and bisnortilidine using a validated LC-MS/MS method.

Part 2: Cellular Mechanisms of Tilidine Metabolites in Neuronal Models

Once the active metabolites are generated, their effects on neuronal cells can be investigated. The human neuroblastoma cell line, SH-SY5Y, is a widely used model in neuropharmacology as it can be differentiated into a more mature neuron-like phenotype that expresses opioid receptors.[\[13\]](#)[\[14\]](#)[\[15\]](#)

Protocol 2.1: Differentiation of SH-SY5Y Cells

For meaningful results, it is crucial to differentiate the SH-SY5Y cells to enhance their neuronal characteristics.[\[13\]](#)[\[16\]](#)[\[17\]](#)

Materials:

- SH-SY5Y cells
- DMEM/F12 medium
- Fetal Bovine Serum (FBS)


- Retinoic Acid (RA)
- Brain-Derived Neurotrophic Factor (BDNF)

Procedure:

- Culture SH-SY5Y cells in DMEM/F12 supplemented with 10% FBS.[18]
- To initiate differentiation, reduce the serum concentration to 1% and add 10 μ M retinoic acid to the culture medium.[13]
- Continue the differentiation for 5-7 days, changing the medium every 2-3 days.[19]
- For terminal differentiation, replace the RA-containing medium with a serum-free medium containing 50 ng/mL BDNF.
- The differentiated cells will exhibit a more neuron-like morphology with extended neurites.

Experimental Workflow for Neuronal Studies

The following diagram illustrates the experimental workflow for investigating the cellular mechanisms of tilidine's active metabolites in differentiated SH-SY5Y cells.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for neuronal studies.

Protocol 2.2: Cytotoxicity Assessment (MTT Assay)

It is essential to determine the concentration range at which the compounds of interest do not cause significant cell death, to ensure that the observed effects are due to specific receptor interactions rather than general toxicity.[20][21] The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability.[22][23]

Materials:

- Differentiated SH-SY5Y cells in a 96-well plate
- Nortilidine and bisnortilidine

- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[[20](#)]
- Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Procedure:

- Seed and differentiate SH-SY5Y cells in a 96-well plate.
- Treat the cells with a range of concentrations of nortilidine and bisnortilidine for 24 hours.
- After the treatment period, remove the medium and add 100 μ L of fresh medium and 10 μ L of MTT solution to each well.
- Incubate for 3-4 hours at 37°C, allowing viable cells to convert the MTT into formazan crystals.[[24](#)]
- Add 100 μ L of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
- Measure the absorbance at 570 nm using a microplate reader.

Protocol 2.3: Mu-Opioid Receptor Binding Assay

This assay determines the affinity of nortilidine and bisnortilidine for the μ -opioid receptor.[[25](#)]
[[26](#)] It is a competitive binding assay using a radiolabeled ligand that specifically binds to the μ -opioid receptor.

Materials:

- Membrane preparations from differentiated SH-SY5Y cells
- [3 H]-DAMGO (a radiolabeled μ -opioid receptor agonist)
- Nortilidine and bisnortilidine
- Naloxone (a non-selective opioid receptor antagonist for determining non-specific binding)
- Scintillation counter

Procedure:

- Prepare cell membranes from differentiated SH-SY5Y cells.
- In a 96-well plate, combine the cell membrane preparation, a fixed concentration of [^3H]-DAMGO, and varying concentrations of the test compounds (nortilidine or bisnortilidine).
- For determining non-specific binding, a separate set of wells should contain [^3H]-DAMGO and a high concentration of naloxone.
- Incubate the plate to allow the binding to reach equilibrium.
- Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from unbound radioligand.
- Wash the filters to remove any non-specifically bound radioligand.
- Measure the radioactivity on the filters using a scintillation counter.
- The data can be used to calculate the inhibitory constant (K_i) for each compound.

Protocol 2.4: cAMP Assay

Activation of the μ -opioid receptor, a G_i -coupled receptor, leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.[\[3\]](#)[\[27\]](#)

Materials:

- Differentiated SH-SY5Y cells
- Nortilidine and bisnortilidine
- Forskolin (an adenylyl cyclase activator)
- A commercial cAMP assay kit (e.g., HTRF, ELISA, or luciferase-based)[\[28\]](#)[\[29\]](#)[\[30\]](#)


Procedure:

- Seed and differentiate SH-SY5Y cells in a suitable multi-well plate.

- Pre-treat the cells with varying concentrations of nortilidine or bisnortilidine.
- Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.[31]
- After a short incubation, lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.
- A decrease in forskolin-stimulated cAMP levels in the presence of the test compounds indicates agonistic activity at the μ -opioid receptor.

Signaling Pathway of Mu-Opioid Receptor Activation

The following diagram illustrates the signaling pathway following the activation of the μ -opioid receptor by an agonist like nortilidine.



[Click to download full resolution via product page](#)

Caption: Mu-opioid receptor signaling pathway.

Protocol 2.5: Receptor Internalization Assay

Prolonged agonist exposure can lead to the internalization of μ -opioid receptors, a process involved in receptor desensitization and the development of tolerance. This can be visualized and quantified using immunofluorescence microscopy.

Materials:

- Differentiated SH-SY5Y cells grown on coverslips
- Nortilidine and bisnortilidine
- Primary antibody against the μ -opioid receptor
- Fluorescently labeled secondary antibody
- DAPI (for nuclear staining)
- Confocal microscope

Procedure:

- Treat the cells with the test compounds for various time points (e.g., 30 minutes, 1 hour, 4 hours).
- Fix the cells with paraformaldehyde and permeabilize them with a detergent like Triton X-100.
- Incubate the cells with the primary antibody against the μ -opioid receptor.
- Wash the cells and incubate them with the fluorescently labeled secondary antibody.
- Stain the nuclei with DAPI.
- Mount the coverslips on microscope slides and visualize the cells using a confocal microscope.
- Quantify receptor internalization by measuring the fluorescence intensity at the cell membrane versus the intracellular compartments.[\[32\]](#)

Summary and Conclusion

The dual-component cell culture model system described in these application notes provides a robust framework for the comprehensive in vitro investigation of **tilidine hydrochloride's** cellular mechanisms. By first characterizing its metabolic activation in a hepatic model and then dissecting the downstream effects of its active metabolites in a neuronal model, researchers can gain a detailed understanding of its complete pharmacological profile. These protocols offer a starting point for further investigations into the nuances of tilidine's action, including potential drug-drug interactions and the cellular basis of its therapeutic and adverse effects.

References

- Tilidine - Wikipedia. (n.d.). Retrieved from [[Link](#)]
- Gómez-Lechón, M. J., Donato, M. T., Castell, J. V., & Jover, R. (2006). Hepatocyte cell lines: their use, scope and limitations in drug metabolism studies. *Expert Opinion on Drug Metabolism & Toxicology*, 2(2), 183-212. Retrieved from [[Link](#)]
- Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved from [[Link](#)]
- Alaylıoğlu, M., Keskin, E., Şengül Yediel, B., Dursun, E., & Gezen-Ak, D. (2024). A Novel and Robust Protocol for Differentiation of SH-SY5Y Neuroblastoma Cells into Neuron Like Cells. *Archives of Neuropsychiatry*, 61(3), 255–264. Retrieved from [[Link](#)]
- Nuessler, A. K., Kadegge, M., & Gebhardt, R. (2001). The suitability of hepatocyte culture models to study various aspects of drug metabolism. *ALTEX*, 18(2), 83-91. Retrieved from [[Link](#)]
- Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line. (2015). *JoVE (Journal of Visualized Experiments)*, (102), e53193. Retrieved from [[Link](#)]
- Culturing and Differentiation of SH-SY5Y Cells. (n.d.). Bio-protocol. Retrieved from [[Link](#)]
- Guguen-Guillouzo, C., & Guillouzo, A. (2010). Cell-based models to study hepatic drug metabolism and enzyme induction in humans. *Drug Metabolism and Disposition*, 38(2), 183-196. Retrieved from [[Link](#)]

- MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Retrieved from [\[Link\]](#)
- What is the mechanism of **Tilidine Hydrochloride**? (2024). Patsnap Synapse. Retrieved from [\[Link\]](#)
- Vollmer, K. O., Thomann, P., & Hengy, H. (1989). Pharmacokinetics of tilidine and metabolites in man. *Arzneimittel-Forschung*, 39(10), 1283-1288. Retrieved from [\[Link\]](#)
- Hendriks, D. F. G., Fredriksson Puigvert, L., Messner, S., Mortiz, W., & Ingelman-Sundberg, M. (2020). Drug Metabolism of Hepatocyte-like Organoids and Their Applicability in In Vitro Toxicity Testing. *International Journal of Molecular Sciences*, 21(24), 9543. Retrieved from [\[Link\]](#)
- Differentiation Protocol for SHSY5Y. (n.d.). iGEM. Retrieved from [\[Link\]](#)
- Zhang, L., Wang, Y., & Pang, X. (2021). Functional Proliferating Human Hepatocytes: In Vitro Hepatocyte Model for Drug Metabolism, Excretion, and Toxicity. *Drug Metabolism and Disposition*, 49(2), 158-167. Retrieved from [\[Link\]](#)
- MTT (Assay protocol). (2023). Protocols.io. Retrieved from [\[Link\]](#)
- What is **Tilidine Hydrochloride** used for? (2024). Patsnap Synapse. Retrieved from [\[Link\]](#)
- Mikus, G., Weiss, J., & Haefeli, W. E. (2000). Sequential First-Pass Metabolism of Nortilidine: The Active Metabolite of the Synthetic Opioid Drug Tilidine. *Drug Metabolism and Disposition*, 28(11), 1335-1339. Retrieved from [\[Link\]](#)
- Kovalevich, J., & Langford, D. (2016). Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line. *Methods in Molecular Biology*, 1382, 149-155. Retrieved from [\[Link\]](#)
- Pradhan, A. A., Smith, M. L., & Kieffer, B. L. (2012). In Vivo Techniques to Investigate the Internalization Profile of Opioid Receptors. *Methods in Molecular Biology*, 888, 247-258. Retrieved from [\[Link\]](#)
- Waelbroeck, M., Tastenoy, M., & Delhay, M. (1990). A mu-opioid receptor-filter assay. Rapid estimation of binding affinity of ligands and reversibility of long-lasting ligand-receptor

complexes. *Journal of Pharmacological and Toxicological Methods*, 23(2), 127-136.

Retrieved from [[Link](#)]

- Measurement of cAMP for G α s- and G α i Protein-Coupled Receptors (GPCRs). (2019). *Current Protocols in Pharmacology*, 84(1), e56. Retrieved from [[Link](#)]
- Measurement of cAMP for G α s- and G α i Protein-Coupled Receptors (GPCRs). (2017). *Assay Guidance Manual*. Retrieved from [[Link](#)]
- Weiss, J., Sawa, E., Riedel, K. D., Haefeli, W. E., & Mikus, G. (2008). In vitro metabolism of the opioid tilidine and interaction of tilidine and nortilidine with CYP3A4, CYP2C19, and CYP2D6. *Naunyn-Schmiedeberg's Archives of Pharmacology*, 378(3), 275-282. Retrieved from [[Link](#)]
- Cadoni, C., Madeddu, C., & De-Giorgio, F. (2021). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. *International Journal of Molecular Sciences*, 22(13), 6785. Retrieved from [[Link](#)]
- Eberle, J. A., Parro, F. N., & Anchan, D. (2019). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. *Purinergic Signalling*, 15(4), 515-526. Retrieved from [[Link](#)]
- Cadoni, C., Madeddu, C., & De-Giorgio, F. (2021). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. *International Journal of Molecular Sciences*, 22(13), 6785. Retrieved from [[Link](#)]
- A human stem cell-derived neuronal model of morphine exposure reflects brain dysregulation in opioid use disorder: Transcriptomic and epigenetic characterization of postmortem-derived iPSC neurons. (2022). *Frontiers in Psychiatry*, 13, 978930. Retrieved from [[Link](#)]
- A human stem cell-derived neuronal model of morphine exposure reflects brain dysregulation in opioid use disorder. (2022). *Molecular Psychiatry*, 27(11), 4583-4595. Retrieved from [[Link](#)]
- Kappa Opioid Receptor Internalization Assay. (n.d.). Innoprot. Retrieved from [[Link](#)]

- Tilidine. (n.d.). Semantic Scholar. Retrieved from [\[Link\]](#)
- Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target. (n.d.). ASSAY and Drug Development Technologies. Retrieved from [\[Link\]](#)
- Livingston, K. E., & Traynor, J. R. (2018). Measuring ligand efficacy at the mu-opioid receptor using a conformational biosensor. eLife, 7, e36939. Retrieved from [\[Link\]](#)
- Human Mu Opioid Receptor Cell Line. (n.d.). Charles River Laboratories. Retrieved from [\[Link\]](#)
- Tilidine. (2020). Altmeyers Encyclopedia. Retrieved from [\[Link\]](#)
- Schulz, R., Bläsing, J., Wüster, M., & Herz, A. (1978). The opiate-like action of tilidine is mediated by metabolites. Naunyn-Schmiedeberg's Archives of Pharmacology, 304(2), 89-93. Retrieved from [\[Link\]](#)
- mu (MOP) Human Opioid GPCR Binding Agonist Radioligand LeadHunter Assay. (n.d.). Eurofins DiscoverX. Retrieved from [\[Link\]](#)
- Mikus, G., Weiss, J., & Haefeli, W. E. (2000). Sequential first-pass metabolism of nortilidine: the active metabolite of the synthetic opioid drug tilidine. Drug Metabolism and Disposition, 28(11), 1335-1339. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. What is Tilidine Hydrochloride used for? \[synapse.patsnap.com\]](#)
- [2. CAS 255733-17-6: Tilidine Hydrochloride Hemihydrate \[cymitquimica.com\]](#)
- [3. What is the mechanism of Tilidine Hydrochloride? \[synapse.patsnap.com\]](#)
- [4. pdf.benchchem.com \[pdf.benchchem.com\]](#)

- [5. Tilidine - Wikipedia \[en.wikipedia.org\]](#)
- [6. Pharmacokinetics of tilidine and metabolites in man - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. The opiate-like action of tilidine is mediated by metabolites - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. altmeyers.org \[altmeyers.org\]](#)
- [9. In vitro metabolism of the opioid tilidine and interaction of tilidine and nortilidine with CYP3A4, CYP2C19, and CYP2D6 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [10. Hepatocyte cell lines: their use, scope and limitations in drug metabolism studies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. Cell-based models to study hepatic drug metabolism and enzyme induction in humans | Semantic Scholar \[semanticscholar.org\]](#)
- [12. mdpi.com \[mdpi.com\]](#)
- [13. noropsikiyatriarsivi.com \[noropsikiyatriarsivi.com\]](#)
- [14. mdpi.com \[mdpi.com\]](#)
- [15. Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. Video: Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line \[jove.com\]](#)
- [17. Differentiation of the SH-SY5Y Human Neuroblastoma Cell Line - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. Culturing and Differentiation of SH-SY5Y Cells \[bio-protocol.org\]](#)
- [19. static.igem.org \[static.igem.org\]](#)
- [20. MTT assay protocol | Abcam \[abcam.com\]](#)
- [21. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [22. clyte.tech \[clyte.tech\]](#)
- [23. broadpharm.com \[broadpharm.com\]](#)
- [24. MTT \(Assay protocol \[protocols.io\]](#)
- [25. A mu-opioid receptor-filter assay. Rapid estimation of binding affinity of ligands and reversibility of long-lasting ligand-receptor complexes - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [26. Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target | Springer Nature Experiments \[experiments.springernature.com\]](#)

- [27. promega.com \[promega.com\]](#)
- [28. researchgate.net \[researchgate.net\]](#)
- [29. GloSensor™ cAMP Assay Protocol \[worldwide.promega.com\]](#)
- [30. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [31. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors \(GPCRs\) - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [32. High Content Screening of mu Opioid Receptor Internalization Using Fluorescent Rabbit Monoclonal Antibodies Against Its N-Terminal Fragment: R&D Systems \[rndsystems.com\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Studying Tilidine Hydrochloride's Cellular Mechanisms]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b12039227/docs#application-notes-and-protocols-for-studying-tilidine-hydrochloride-s-cellular-mechanisms\]](https://www.benchchem.com/product/b12039227/docs#application-notes-and-protocols-for-studying-tilidine-hydrochloride-s-cellular-mechanisms)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check